Cas no 394-47-8 (2-Fluorobenzonitrile)

• Product Name: 2-Fluorobenzonitrile
• CAS No: 394-47-8
• Molecular Formula: C₇H₄FN
• Molecular Weight: 121.111764907837
• MDL: MFCD00001773
• CID: 37213
• PubChem ID: 67855

2-Fluorobenzonitrile Properties

Names and Identifiers

• 2-Fluorobenzonitrile
• FLUOROBENZONITRILE
• O-FLUOROBENZONITRILE
• Benzonitrile, o-fluoro-
• o-Cyanofluorobenzene
• o-Fluorobenzonitrile 2-Fluorobenzonitrile
• 2-Fluorbenzonitril
• 1-Fluoro-2-cyanobenzene
• 2-Fluorobenzenenitrile
• 1-CYANO-2-FLUOROBENZENE
• 2-cyanofluorobenzene
• 2-fluorobenzenecarbonitrile
• 2-FLUOROBENZONITRIL
• 2-fluoro-benzonitrile
• 2-fluorocyanobenzene
• Benzonitrile,2-fluoro
• Benzonitrile,o-fluoro
• Benzonitrile, 2-fluoro-
• GDHXJNRAJRCGMX-UHFFFAOYSA-N
• 2-fluorobezonitrile
• 2-fluorbenzonitrile
• 2-flurobenzonitrile
• NSC88278
• o-fluoro benzonitrile
• PubChem1578
• 2-fluoro benzonitrile
• W-106429
• 2-FLUORO-BENZOIC ACID-NITRILE
• AC-2971
• C2EJ9H4G6R
• EINECS 206-897-7
• AM20040364
• BP-11233
• MFCD00001773
• FT-0612414
• F0220
• CS-W013567
• NSC 88278
• UNII-C2EJ9H4G6R
• AKOS001171792
• NCIOpen2_001363
• NS00043188
• F0001-1108
• 394-47-8
• DTXSID6059942
• PS-9225
• InChI=1/C7H4FN/c8-7-4-2-1-3-6(7)5-9/h1-4
• EN300-15277
• NSC-88278
• SCHEMBL100446
• Z57899716
• 2-Fluorobenzonitrile, 98%
• 2,6-Dimethyl-4-hydroxypiperidine; 2,6-Dimethyl-piperidin-4-ol; 2,6-Lupetidin-4-ol; 4-Hydroxy-2,6-dimethylpiperidine
• DB-013235
• DTXCID1039630
• STK801407
• fluorobenzonitrile
• FF23418
• 206-897-7
• 2-fluorobenzenenitrile
• o-Fluorobenzonitrile
• 2-Cyanofluorobenzene
• 2-Cyanofluorobenzene;2-Fluorocyanobenzene;o-Cyanofluorobenzene

• MDL： MFCD00001773
• InChIKey： GDHXJNRAJRCGMX-UHFFFAOYSA-N
• Inchi： 1S/C7H4FN/c8-7-4-2-1-3-6(7)5-9/h1-4H
• SMILES： FC1C=CC=CC=1C#N
• BRN： 2042184

Computed Properties

• Exact Mass: 121.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.033
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.69738
• PSA: 23.79000
• Refractive Index: n20/D 1.505(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 103°C/35mmHg(lit.)
• Melting Point: 35 - 37
• Vapor Pressure: 0.5±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.116 g/mL at 25 °C(lit.)

2-Fluorobenzonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：T
• HazardClass：IRRITANT, IRRITANT-HARMFUL

2-Fluorobenzonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles